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Compound of Interest

Compound Name:
2,3-Dichloro-6-nitronaphthalene-

1,4-dione

Cat. No.: B1590014 Get Quote

2,3-Dichloro-6-nitronaphthalene-1,4-dione is a substituted naphthoquinone derivative of

significant interest in synthetic and medicinal chemistry. As a member of the naphthoquinone

family, it belongs to a class of compounds renowned for their diverse biological activities and

roles as versatile synthetic precursors. The parent compound, 2,3-dichloro-1,4-naphthoquinone

(also known as Dichlone), is a well-documented fungicide and a highly reactive building block

for synthesizing complex heterocyclic systems. The addition of a nitro group to this scaffold, as

in the title compound, further modulates its electronic properties, enhancing its reactivity and

opening new avenues for chemical derivatization.

This guide provides a comprehensive overview of the fundamental properties of 2,3-Dichloro-
6-nitronaphthalene-1,4-dione, offering insights into its chemical identity, physicochemical

characteristics, synthesis, reactivity, and safe handling protocols. The information presented

herein is intended to equip researchers and drug development professionals with the

foundational knowledge required to effectively utilize this compound in their scientific

endeavors.

Part 1: Molecular Identity and Structural Profile
A precise understanding of a compound's structure and its unique identifiers is paramount for

any research application. These identifiers ensure accurate sourcing, documentation, and

interpretation of experimental data.

Caption: Figure 1. 2D structure of 2,3-Dichloro-6-nitronaphthalene-1,4-dione.
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The compound's core is a naphthalene-1,4-dione system. The quinone ring is substituted with

two chlorine atoms at the 2 and 3 positions, which are key sites for nucleophilic attack. The

benzene ring is substituted with a nitro group at the 6-position, which is a strong electron-

withdrawing group that influences the molecule's overall reactivity.

Table 1: Chemical Identifiers

Identifier Value Source

IUPAC Name
2,3-dichloro-6-
nitronaphthalene-1,4-dione

CAS Number 29284-76-2

Molecular Formula C₁₀H₃Cl₂NO₄

Molecular Weight 272.04 g/mol
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To cite this document: BenchChem. [Introduction: Unveiling a Reactive Naphthoquinone
Intermediate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590014#2-3-dichloro-6-nitronaphthalene-1-4-dione-
basic-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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